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Cat. No.: B085727 Get Quote

An In-depth Technical Guide to Benzyl Tosylate: Chemical Properties and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl tosylate (benzyl 4-methylbenzenesulfonate) is a prominent organic compound widely

utilized in academic and industrial research.[1][2] With the chemical formula C₁₄H₁₄O₃S, it

belongs to the tosylate ester family.[1][2] Its significance stems from the exceptional leaving

group ability of the tosylate anion (TsO⁻), which makes benzyl tosylate a highly versatile

electrophile.[1] This property renders it an invaluable substrate for a broad spectrum of

nucleophilic substitution reactions.[1][3] Furthermore, its role as a benzylating agent allows for

the introduction of the benzyl group, a common protecting group for alcohols and amines in the

synthesis of complex organic molecules.[1]

Chemical and Physical Properties
The fundamental physical and chemical properties of benzyl tosylate are crucial for its

handling, application in reactions, and purification. These properties are summarized in the

table below.
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Property Value Source(s)

Molecular Formula C₁₄H₁₄O₃S [1][2][4][5]

Molar Mass
262.32 g/mol (or 262.33 g/mol

)
[1][2][4]

Appearance White solid [6]

Melting Point 58 °C [1][4]

Boiling Point 412.7 ± 24.0 °C (Predicted) [1][4]

Density 1.222 ± 0.06 g/cm³ (Predicted) [1][4]

Solubility

Soluble in alcohols, ether, and

aromatic solvents.[4] Sparingly

soluble in water.[7]

[4][7]

CAS Number 1024-41-5 [2][3][5]

Spectral Data
¹H NMR: Key signals include peaks in the range of δ 7.2–7.8 for the aromatic protons, a

characteristic peak at approximately δ 4.6 for the benzylic methylene (CH₂) protons, and a

singlet around δ 2.4 corresponding to the methyl (CH₃) protons of the tosyl group.[1]

¹³C NMR: The carbon spectrum provides further structural confirmation.

Mass Spectrometry (MS): The molecular ion peak (M⁺) is observed at a mass-to-charge ratio

(m/z) of 262.32, confirming the molecular weight of the compound.[1]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands

corresponding to the S=O stretching of the sulfonate group and the C-O-S linkage.[1]

Synthesis of Benzyl Tosylate
The synthesis of benzyl tosylate is a well-established procedure in organic chemistry, with the

most common method involving the reaction of benzyl alcohol with p-toluenesulfonyl chloride.
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Primary Synthetic Route: Tosylation of Benzyl Alcohol
The standard and most widely used method for preparing benzyl tosylate is the reaction of

benzyl alcohol with p-toluenesulfonyl chloride (TsCl).[1][3] This reaction is typically conducted in

the presence of a base, such as pyridine or triethylamine (TEA), which serves to neutralize the

hydrochloric acid (HCl) generated as a byproduct.[1][3] The base deprotonates the benzyl

alcohol, increasing its nucleophilicity for attack on the electrophilic sulfur atom of TsCl.[1] To

enhance the reaction rate, a nucleophilic catalyst like 4-dimethylaminopyridine (DMAP) is often

employed.[1]

General Synthesis of Benzyl Tosylate

Reactants

Conditions

Products
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p-Toluenesulfonyl
Chloride (TsCl)
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(e.g., Pyridine, TEA)
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(e.g., DCM, Acetone)

Benzyl Tosylate

HCl
(neutralized by base)
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Caption: Workflow for the synthesis of benzyl tosylate.
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Experimental Protocol: Synthesis from Benzyl Alcohol
Preparation: Dissolve benzyl alcohol (1.0 eq) in a suitable anhydrous solvent, such as

dichloromethane (DCM) or acetone, under an inert atmosphere.[3]

Addition of Reagents: Add p-toluenesulfonyl chloride (1.1 - 1.5 eq) to the solution.[1][3]

Subsequently, add a base like triethylamine (1.5 eq) or pyridine to the mixture.[3] The use of

a slight excess of TsCl can help to optimize the yield.[1]

Reaction: Stir the mixture at room temperature or slightly elevated temperatures.[3] Monitor

the reaction progress using thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding water or a dilute acid

solution. Separate the organic layer, and wash it sequentially with water, dilute acid (e.g.,

HCl), a saturated solution of sodium bicarbonate, and brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate the solvent under reduced pressure. The crude product can be further purified

by recrystallization from a suitable solvent system (e.g., petroleum ether) or by column

chromatography on silica gel.[1][8]

Alternative Synthetic Route: From Benzyl Halides
An effective alternative for synthesizing benzyl tosylates involves an anion exchange reaction.

This method utilizes benzyl halides (e.g., benzyl bromide) and silver p-toluenesulfonate (silver

tosylate).[1] The reaction is driven by the high affinity of silver ions for halides, leading to the

precipitation of an insoluble silver halide (e.g., AgBr).[1] This precipitation effectively drives the

reaction equilibrium towards the formation of benzyl tosylate, often resulting in high yields.[1]

The reaction is typically performed in a dry solvent like acetonitrile or chloroform, often under

reflux.[1]

Reactivity of Benzyl Tosylate
The reactivity of benzyl tosylate is dominated by the tosylate group's ability to function as an

excellent leaving group. This makes the benzylic carbon highly electrophilic and susceptible to

attack by a wide range of nucleophiles.
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Nucleophilic Substitution Reactions (Sₙ1 and Sₙ2)
Benzyl tosylate readily undergoes nucleophilic substitution reactions, which can proceed

through either a bimolecular (Sₙ2) or a unimolecular (Sₙ1) pathway.[1] The predominant

mechanism is highly dependent on the substrate's structure, the nature of the nucleophile, the

solvent, and other reaction conditions.[1]

Sₙ2 Pathway: Benzyl tosylate is an excellent substrate for Sₙ2 reactions due to the

relatively unhindered nature of the benzylic carbon.[9] Strong nucleophiles such as azides

(N₃⁻), amines (RNH₂), and alkoxides (RO⁻) will readily displace the tosylate group in a single

concerted step.[1] The stability of the departing tosylate anion facilitates this displacement.[1]

The rate of these reactions is influenced by the strength and concentration of the

nucleophile.[1]

Sₙ1 Pathway: The Sₙ1 mechanism involves a two-step process initiated by the departure of

the leaving group to form a carbocation intermediate, which is then attacked by the

nucleophile.[1] While less common for unsubstituted benzyl tosylate, the Sₙ1 pathway can

become significant, particularly in polar, non-nucleophilic solvents and with electron-donating

substituents on the aromatic ring that stabilize the resulting benzylic carbocation.[8][10]
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Nucleophilic Substitution Pathways of Benzyl Tosylate

Sₙ2 Pathway (Bimolecular)Sₙ1 Pathway (Unimolecular)

Benzyl Tosylate
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Transition State
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 Concerted Step 
 Strong Nu⁻, Aprotic Solvent 

Benzylic Carbocation
(R⁺)

 Step 1: Slow 
 Weak Nu⁻, Polar Protic Solvent 

Nucleophile
(Nu⁻)

Substitution Product
(R-Nu)

Substitution Product
(R-Nu)

 Step 2: Fast 
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Factors Influencing Benzyl Tosylate Reactivity

Reactivity of Benzyl Tosylate

Ring Substituents Nucleophile Solvent

Electron-Withdrawing
(e.g., -NO₂)
Favors Sₙ2

Electron-Donating
(e.g., -OCH₃)
Favors Sₙ1

Strong/High Conc.
(e.g., N₃⁻, RO⁻)

Favors Sₙ2

Weak/Low Conc.
(e.g., H₂O, ROH)

Favors Sₙ1

Polar Aprotic
(e.g., DMF, Acetone)

Favors Sₙ2

Polar Protic
(e.g., H₂O, EtOH)

Favors Sₙ1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/ja01110a042
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/16%3A_Conjugated_Systems_Orbital_Symmetry_and_Ultraviolet_Spectroscopy/16.05%3A_SN2_Reactions_of_Allylic_Halides_and_Tosylates
https://academic.oup.com/bcsj/article-pdf/68/9/2619/56195554/bcsj.68.2619.pdf
https://www.benchchem.com/product/b085727#benzyl-tosylate-chemical-properties-and-reactivity
https://www.benchchem.com/product/b085727#benzyl-tosylate-chemical-properties-and-reactivity
https://www.benchchem.com/product/b085727#benzyl-tosylate-chemical-properties-and-reactivity
https://www.benchchem.com/product/b085727#benzyl-tosylate-chemical-properties-and-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

